3-methoxy-N-{2-[2-(3-methoxyphenoxy)ethoxy]ethyl}-1-propanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-methoxy-N-{2-[2-(3-methoxyphenoxy)ethoxy]ethyl}-1-propanamine, also known as MPPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 2000 by researchers at the University of Pittsburgh and has since been used extensively in scientific research.
Scientific Research Applications
- “CBMicro_034196” has garnered interest in marine microbiology due to its potential role in bioremediation. Researchers investigate its ability to degrade pollutants, such as hydrocarbons or heavy metals, in marine environments. The compound’s unique structure may enhance microbial activity, making it a promising candidate for cleaning up contaminated coastal areas .
- Some studies explore the cardiovascular effects of “CBMicro_034196.” It appears to promote vasodilation by relaxing blood vessels, potentially improving blood flow and reducing hypertension. Researchers investigate its mechanisms of action and potential therapeutic applications for cardiovascular diseases .
- Preliminary research suggests that “CBMicro_034196” exhibits anticancer properties. It may interfere with cancer cell proliferation, induce apoptosis (programmed cell death), or inhibit tumor growth. Scientists study its effects on specific cancer types and explore its potential as an adjunct therapy .
- Neuroprotective effects of “CBMicro_034196” are under investigation. Researchers explore its ability to protect neurons from oxidative stress, inflammation, and neurodegeneration. Potential applications include Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions .
- In vitro studies indicate that “CBMicro_034196” possesses antibacterial and antifungal properties. It may inhibit the growth of pathogenic bacteria and fungi. Researchers evaluate its efficacy against specific strains and explore its potential as a novel antimicrobial agent .
- Given its marine origin, “CBMicro_034196” is part of ongoing marine drug discovery efforts. Scientists screen natural compounds from marine organisms for novel pharmacological activities. This compound’s unique structure makes it an intriguing candidate for further exploration .
Marine Microbiology and Bioremediation
Cardiovascular Health and Vasodilation
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Antibacterial and Antifungal Activity
Marine Drug Discovery
properties
IUPAC Name |
3-methoxy-N-[2-[2-(3-methoxyphenoxy)ethoxy]ethyl]propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO4/c1-17-9-4-7-16-8-10-19-11-12-20-15-6-3-5-14(13-15)18-2/h3,5-6,13,16H,4,7-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBEQXAQUJFMOIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNCCOCCOC1=CC=CC(=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.